![molecular formula C20H16Cl2N2O3 B3131533 N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide CAS No. 355406-73-4](/img/structure/B3131533.png)
N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide
Overview
Description
N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide is a useful research compound. Its molecular formula is C20H16Cl2N2O3 and its molecular weight is 403.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Protein Antibodies and Nanobodies
Fluorescent proteins (FPs) have revolutionized biological research due to their rich fluorescence spectra and photochemical properties. FPs can be categorized into green fluorescent protein (GFP) and its derivatives, red fluorescent protein (RFP) and its derivatives, and near-infrared FPs . Antibodies targeting FPs, including monoclonal antibodies and nanobodies, play a crucial role in FP-related research.
Monoclonal Antibodies: Monoclonal antibodies, derived from a single B cell, have widespread applications in immunoassays, in vitro diagnostics, and drug development. They specifically recognize and bind antigens, making them valuable tools for studying FPs.
Nanobodies: Nanobodies are a novel class of antibodies composed solely of the variable domain of a heavy-chain antibody. These small, stable nanobodies can be expressed and functional in living cells. Their unique features include easy access to hidden antigenic epitopes on the target surface and the ability to bind grooves and seams effectively. Nanobodies have emerged as powerful tools for FP research, enabling more precise targeting and imaging .
IDO2 Inhibition
Another compound, GNF-PF-3777 (8-Nitrotryptanthrin) , is an effective inhibitor of human indoleamine 2,3-dioxygenase 2 (hIDO2). It significantly reduces IDO2 activity with a Ki value of 0.97 μM . IDO2 plays a role in immune regulation, and inhibiting it may have therapeutic implications in cancer and autoimmune diseases.
Potential Applications::Conclusion
Both FP antibodies and IDO2 inhibitors hold promise for advancing scientific research and therapeutic development. Researchers can explore these compounds further to unlock their full potential in various fields.
Remember, scientific progress is dynamic, and ongoing research may reveal additional applications for these compounds. 🌟 .
Mechanism of Action
Target of Action
The primary target of GNF-Pf-3788 is human indoleamine 2,3-dioxygenase 2 (hIDO2) . IDO2 is an enzyme that plays a crucial role in the metabolism of tryptophan, an essential amino acid, along the kynurenine pathway .
Mode of Action
GNF-Pf-3788 acts as an inhibitor of hIDO2 . It binds to the active site of the enzyme, preventing it from catalyzing the oxidation of tryptophan to kynurenine . This inhibition significantly reduces IDO2 activity .
Biochemical Pathways
The inhibition of hIDO2 by GNF-Pf-3788 affects the kynurenine pathway , which is the primary route of tryptophan degradation in the body . By inhibiting hIDO2, GNF-Pf-3788 prevents the conversion of tryptophan to kynurenine, leading to an accumulation of tryptophan and a decrease in kynurenine levels .
Pharmacokinetics
While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for GNF-Pf-3788 are not available, it is known that the compound has a Ki value of 0.97 μM, indicating a strong binding affinity for hIDO2 . This suggests that GNF-Pf-3787 could have good bioavailability.
Result of Action
The inhibition of hIDO2 by GNF-Pf-3788 leads to a significant reduction in the production of kynurenine, a metabolite implicated in several pathological conditions, including cancer and neurodegenerative diseases . Therefore, the action of GNF-Pf-3788 could potentially have therapeutic effects in these conditions.
properties
IUPAC Name |
N-[(3,4-dichlorophenyl)methyl]-N-[3-(methylamino)-1,4-dioxonaphthalen-2-yl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2N2O3/c1-11(25)24(10-12-7-8-15(21)16(22)9-12)18-17(23-2)19(26)13-5-3-4-6-14(13)20(18)27/h3-9,23H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPMITYXUFZYPTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC(=C(C=C1)Cl)Cl)C2=C(C(=O)C3=CC=CC=C3C2=O)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901116807 | |
Record name | N-[(3,4-Dichlorophenyl)methyl]-N-[1,4-dihydro-3-(methylamino)-1,4-dioxo-2-naphthalenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901116807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorobenzyl)-N-[3-(methylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide | |
CAS RN |
355406-73-4 | |
Record name | N-[(3,4-Dichlorophenyl)methyl]-N-[1,4-dihydro-3-(methylamino)-1,4-dioxo-2-naphthalenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=355406-73-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(3,4-Dichlorophenyl)methyl]-N-[1,4-dihydro-3-(methylamino)-1,4-dioxo-2-naphthalenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901116807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.